Cas no 13599-24-1 (Ethyl 3-phenylisoxazole-5-carboxylate)

• Product Name: Ethyl 3-phenylisoxazole-5-carboxylate
• CAS No: 13599-24-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD03826509
• CID: 1027803
• PubChem ID: 4201981
• Update Time: 2025-04-20

Ethyl 3-phenylisoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-phenylisoxazole-5-carboxylate
• TIMTEC-BB SBB014614
• ethyl 3-phenyl-5-isoxazolecarboxylate
• ethyl 3-phenyl-1,2-oxazole-5-carboxylate
• XYKADOXYAZEDNB-UHFFFAOYSA-N
• HMS1609H14
• SBB026419
• STK353346
• AM807490
• AB0072061
• ST45135037
• R7957
• 5-Isoxazolecarboxylic acid, 3-phenyl-, ethyl ester
• ETHYL 5-PHENYL-3-ISOXAZOLECARBOXYLATE
• SCHEMBL892695
• AKOS001597562
• DS-16162
• CS-0151769
• MFCD03826509
• EN300-231995
• DB-129883
• A921968
• DTXSID10400794
• Ethyl3-phenylisoxazole-5-carboxylate
• 13599-24-1
• ALBB-009871

• MDL： MFCD03826509
• Inchi： 1S/C12H11NO3/c1-2-15-12(14)11-8-10(13-16-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： XYKADOXYAZEDNB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 2.6

Experimental Properties

• Boiling Point: 379.8±30.0°C at 760 mmHg
• PSA: 52.33

Ethyl 3-phenylisoxazole-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives